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CAS No.: 14889-64-6
Cat. No.: B1265977
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Executive Summary

1,3-Thiazinan-2-one (Tetrahydro-2H-1,3-thiazin-2-one) is a saturated six-membered
heterocyclic scaffold containing nitrogen and sulfur atoms in a 1,3-relationship, flanked by a
ketone at the 2-position.[1] Unlike its five-membered analogue (thiazolidinone), which is
ubiquitous in antidiabetic (glitazones) and broad-spectrum antimicrobial research, the 1,3-
thiazinan-2-one core is a specialized pharmacophore.

Its primary utility lies in Prostaglandin E2 (EP4) receptor agonism, where it serves as a
hydrolytically stable bioisostere to lactams and lactones, offering improved lipophilicity and
blood-brain barrier (BBB) penetration. Emerging data also suggests utility as a cationic mimic in
antibacterial agents targeting membrane integrity.

Core Scaffold Comparison
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1,3-Thiazolidin-2-

Feature 1,3-Thiazinan-2-one  1,3-Oxazinan-2-one

one
Ring Size 6-Membered 6-Membered 5-Membered
Heteroatoms S, N O, N S, N
Lipophilicity (LogP) High (S is lipophilic) Moderate (O is polar) Moderate
Conformation Chair/Twist-Boat Chair Envelope

Primary Bioactivity

EP4 Agonist,

Antibacterial

EP4 Agonist, CNS

active

Antidiabetic (PPAR

), Antimicrobial

Metabolic Stability

High (S is resistant to
hydrolysis)

Moderate (Lactone-
like)

Variable

Biological Activity & Mechanism of Action[5][6]
A. EP4 Receptor Agonism (Ocular & Bone Therapeutics)

The 1,3-thiazinan-2-one scaffold is a critical component in the design of selective EP4

receptor agonists. These compounds mimic the core structure of Prostaglandin E2 but with

enhanced stability.

e Mechanism: The scaffold binds to the EP4 G-protein coupled receptor (GPCR), activating

the cAMP/PKA signaling pathway.

e Therapeutic Outcome:

o Glaucoma: Reduces intraocular pressure (IOP) by facilitating aqueous humor outflow.

o Bone Remodeling: Stimulates osteoblast differentiation, aiding in osteoporosis treatment.

e Analogue Comparison:

o vs. 1,3-Oxazinan-2-one: The thiazinan-2-one analogues often exhibit higher binding

affinity due to the "soft" nature of the sulfur atom interacting with hydrophobic pockets in

the EP4 receptor, compared to the harder oxygen atom in oxazinanones.
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o Data Support: Patents (e.g., US7238710) report activity ranges for these derivatives
between 0.01 nM and 100 nM, indicating high potency.

B. Antibacterial Activity (Cationic Steroid Mimics)

Recent studies utilize the 1,3-thiazinan-2-one ring to construct cationic amphiphiles that mimic
the activity of cationic steroid antibiotics (CSAS).

o Mechanism: The lipophilic sulfur ring inserts into bacterial membranes, while attached
cationic groups (amines) disrupt the electrochemical gradient, causing cell lysis.

e Performance:

o vs. Acyclic Thioureas: Cyclic thiazinan-2-ones show superior metabolic stability and
reduced toxicity compared to acyclic analogues, which are prone to rapid oxidative

desulfurization.

o Spectrum: Effective against Gram-positive (S. aureus) and select Gram-negative strains.

C. Antiparasitic Agents

The scaffold serves as a linker in isoxazoline-substituted benzamides. Here, the ring acts as a
rigid spacer that orients the active isoxazoline moiety for optimal binding to parasite GABA-
gated chloride channels.

Structural Activity Relationship (SAR) Analysis
The biological efficacy of 1,3-thiazinan-2-one is governed by three structural vectors:
e Ring Size Effect (5 vs. 6):
o 5-membered (Thiazolidinone): Planar/Envelope shape. Favors intercalation and PPAR

binding.

o 6-membered (Thiazinan-2-one): Chair conformation.[2] Provides a distinct 3D volume that
fits larger GPCR binding pockets (like EP4) better than the planar 5-membered rings.

e Chalcogen Effect (S vs. O):
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o Replacing Oxygen (Oxazinan-2-one) with Sulfur (Thiazinan-2-one) increases lipophilicity
and van der Waals radius (1.85 A vs 1.40 A). This steric bulk often improves selectivity by
excluding the molecule from smaller, off-target binding sites.

e N-Substitution:

o The Nitrogen at position 3 is the primary vector for diversification. Attaching aryl or
heteroaryl groups here dictates the drug's specific indication (e.g., phenyl for EP4, cationic
alkyl chains for antibacterial).

Visualization: SAR Logic Flow
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Caption: Structural Activity Relationship (SAR) vectors determining biological outcomes for 1,3-
thiazinan-2-one.

Experimental Protocols
Protocol A: Synthesis via Carbonyl Sulfide (Standard)

This method is preferred for generating the core scaffold from accessible haloamines.
e Reagents: 3-Bromopropylamine hydrobromide, Carbonyl Sulfide (COS), KOH, Methanol.[3]
e Procedure:

o Step 1: Dissolve 3-bromopropylamine hydrobromide in Methanol (0.5 M) at -40°C.
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o Step 2: Bubble COS gas through the solution for 30 minutes.

o Step 3: Add ethanolic KOH dropwise while maintaining temperature between -35°C and
-28°C.

o Step 4: Allow the mixture to warm to room temperature (RT) and stir for 2 hours.

o Step 5: Evaporate solvent, extract with dichloromethane (DCM), and recrystallize from
ethanol.

* Yield: Typically 65-80%.

» Validation: IR spectrum should show strong C=0 stretch at ~1640 cm™2.

Protocol B: Rhodium-Catalyzed Carbonylation
(Advanced)

Used for high-precision synthesis of N-substituted derivatives from isothiazolidines.
» Reagents: N-alkylisothiazolidine, [Rh(COD)CI]z, KI, CO gas, Toluene.

e Procedure:

[¢]

Step 1: Charge a pressure vessel with N-alkylisothiazolidine (1.0 eq), [Rh(COD)CI]z (5
mol%), and KI (10 mol%) in Toluene.

[¢]

Step 2: Pressurize with CO (50 atm).

o

Step 3: Heat to 120°C for 15 hours.

o

Step 4: Cool, vent CO, and purify via silica gel chromatography.

¢ Mechanism: Oxidative addition of Rh into the S-N bond, followed by CO insertion and
reductive elimination.[1]

Protocol C: In Vitro EP4 Binding Assay (Radioligand)

To verify biological activity against the EP4 receptor.
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o Cell Line: HEK293 cells stably expressing human EP4 receptor.
e Ligand: [®H]-Prostaglandin E2 ([*H]-PGEZ2).
o Workflow:

o Membrane Prep: Homogenize cells in buffer (10 mM MES, pH 6.0, 1 mM EDTA, 10 mM
MgClz2).

o Incubation: Incubate 10 ug membrane protein with 1 nM [3H]-PGE2 and varying
concentrations of the test 1,3-thiazinan-2-one compound (10-1° to 10-> M) for 60 min at
30°C.

o Termination: Rapid filtration through GF/B glass fiber filters.
o Measurement: Liquid scintillation counting.

o Data Analysis: Calculate IC50 and Ki using non-linear regression (Prism/GraphPad).

Synthesis & Pathway Visualization
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Caption: Dual synthetic pathways for accessing the 1,3-thiazinan-2-one scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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